![molecular formula C12H15NO3 B1267606 Ethyl 2-[(2-phenylacetyl)amino]acetate CAS No. 4838-35-1](/img/structure/B1267606.png)
Ethyl 2-[(2-phenylacetyl)amino]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-[(2-phenylacetyl)amino]acetate, also known as phenylpiracetam or carphedon, is a nootropic drug with potential implications in various fields of research. It has the molecular formula C12H15NO3 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H15NO3/c1-2-16-12(15)9-13-11(14)8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,13,14) . The molecular weight is 221.25 g/mol .Physical And Chemical Properties Analysis
This compound has a melting point of 83-85 degrees Celsius .Scientific Research Applications
Organic Synthesis Techniques :
- Fadnavis et al. (2006) demonstrated the use of Ethyl 2,4-dioxo-4-phenylbutyrate in the synthesis of enantiomerically pure (R)- and (S)-3-amino-3-phenyl-1-propanol, showcasing the potential of this compound in stereochemical resolutions in organic chemistry (Fadnavis, Radhika, & Devi, 2006).
Material Science Applications :
- Shafi et al. (2021) researched the synthesis of thio-1,3,4-oxadiazol-2-yl derivatives, involving Ethyl (S)-2-amino-2-phenylacetate. This study highlights its role in developing materials with potential applications in industrial and photoelectronic devices (Shafi, Rajesh, & Senthilkumar, 2021).
Chemical Structure and Characterization :
- The work of DyaveGowda et al. (2002) on the crystal structure of ethyl (2-amino-4-phenyl-5-thiazolyl)acetate contributes to a deeper understanding of the molecular structure and stability of such compounds, which is crucial for their application in various fields of chemistry (DyaveGowda et al., 2002).
Synthetic Methodology Development :
- Liu et al. (2018) synthesized Ethyl 2-[(2-amino-3-cyano-4-Phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate, showcasing the compound's utility in developing novel synthesis methods with potential applications in antitumor activity research (Liu et al., 2018).
Medicinal Chemistry :
- The study by Babar et al. (2017) on the synthesis of ethyl 2-[aryl(thiazol-2-yl)amino]acetates and their glucosidase inhibition properties illustrates the potential use of Ethyl 2-[(2-phenylacetyl)amino]acetate derivatives in the development of novel therapeutic agents (Babar et al., 2017).
Safety and Hazards
properties
IUPAC Name |
ethyl 2-[(2-phenylacetyl)amino]acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c1-2-16-12(15)9-13-11(14)8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMOABIAPWACPKV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=O)CC1=CC=CC=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70286076 |
Source
|
Record name | ethyl 2-[(2-phenylacetyl)amino]acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70286076 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4838-35-1 |
Source
|
Record name | 4838-35-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=43710 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | ethyl 2-[(2-phenylacetyl)amino]acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70286076 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.